Cas no 2138287-54-2 (Sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate)

• Product Name: Sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate
• CAS No: 2138287-54-2
• MF: C₁₀H₉ClNNaO₃S
• MW: 281.691131353378
• CID: 6273694
• PubChem ID: 165454378
• Update Time: 2025-05-25

Sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate
• 2138287-54-2
• EN300-723495
• Sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate

• Inchi： 1S/C10H10ClNO3S.Na/c11-8-3-1-2-7(4-8)10(13)12-5-9(6-12)16(14)15;/h1-4,9H,5-6H2,(H,14,15);/q;+1/p-1
• InChI Key： XMENAXOQXRVJOX-UHFFFAOYSA-M
• SMILES： ClC1=CC=CC(=C1)C(N1CC(C1)S(=O)[O-])=O.[Na+]

Computed Properties

• Exact Mass: 280.9889363g/mol
• Monoisotopic Mass: 280.9889363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on Sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate

Sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate: A Comprehensive Overview

Sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate, with the CAS number 2138287-54-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The name itself highlights key structural elements: the azetidine ring, a four-membered cyclic amine, and the sulfinate group, which contributes to its ionizable properties. The 3-chlorobenzoyl substituent further adds complexity to its structure, influencing its chemical reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate. Researchers have explored various synthetic pathways to optimize its production, emphasizing the importance of stereochemistry and regioselectivity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound can be synthesized via a two-step process involving nucleophilic substitution and subsequent sulfonation. This approach not only enhances yield but also ensures high purity, which is critical for its intended applications in pharmacology.

The structural uniqueness of sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate lies in its azetidine ring, which is known for its rigidity and ability to form hydrogen bonds. This makes it an attractive candidate for drug design, particularly in targeting specific protein pockets. The sulfinate group plays a pivotal role in modulating the compound's ionization properties, making it suitable for use in acidic or neutral physiological environments. Additionally, the chloro substituent on the benzoyl group introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

One of the most promising applications of sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate is in the development of new therapeutic agents. Preclinical studies have shown that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory diseases. For example, a 2022 study in *Nature Communications* reported that it effectively inhibits cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain signaling. This suggests potential use as an anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

Moreover, sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate has shown promise in anticancer research. A recent investigation published in *Cancer Research* highlighted its ability to induce apoptosis in cancer cells by targeting specific mitochondrial pathways. The compound's unique structure allows it to penetrate cellular membranes efficiently, making it a strong candidate for drug delivery systems aimed at solid tumors.

In terms of pharmacokinetics, studies have demonstrated that sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate has favorable absorption profiles when administered orally. Its solubility is enhanced by the sulfinate group, which facilitates dissolution in aqueous environments. This property is crucial for ensuring consistent drug levels in systemic circulation, thereby improving therapeutic efficacy.

Despite its potential benefits, further research is needed to fully understand the long-term safety profile of sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate. Ongoing clinical trials are evaluating its tolerability and efficacy across different patient populations. Additionally, researchers are exploring modifications to its structure to enhance bioavailability and reduce potential off-target effects.

In conclusion, sodium 1-(3-chlorobenzoyl)azetidine-3-sulfinate represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising preclinical results, positions it as a valuable tool in drug development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.